2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol

• Molecular Formula: C11H23NO2
• Molecular Weight: 201.31 g/mol
• SMILES: CC1CCCC(C1NC(CO)CO)C
• InChI: InChI=1S/C11H23NO2/c1-8-4-3-5-9(2)11(8)12-10(6-13)7-14/h8-14H,3-7H2,1-2H3
• InChIKey: DJSQLDOMGUXGOC-UHFFFAOYSA-N

2,6-Dimethylcyclohexyl Aminopropanediol: Specialized Research Building Block

2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol (CAS 1484065-62-4) is a chiral amino alcohol featuring a 2,6-dimethylcyclohexyl moiety attached to a 2-aminopropane-1,3-diol backbone . Its molecular formula is C₁₁H₂₃NO₂, with a molecular weight of 201.31 g/mol and a calculated logP of 1.02 . The compound exists as a mixture of diastereomers due to two asymmetric centers, which is a critical differentiator from simpler aminopropanediol analogs .

Chiral diastereomer mixture (2 asymmetric centers)

S1P1 pathway probe context

2,6-dimethyl substitution profile

2,6-Dimethylcyclohexyl Aminopropanediol: Why Analog Substitution Fails

While the aminopropanediol class encompasses numerous structurally similar compounds, simple substitution with unsubstituted cyclohexyl or differently substituted regioisomers (e.g., 3,5-dimethyl) is not scientifically valid. The 2,6-dimethyl substitution pattern creates a specific steric environment that profoundly influences receptor binding, metabolic stability, and stereochemical outcomes . Critically, this compound exhibits a unique binding profile characterized by picomolar affinity for S1P1 (IC₅₀ = 0.130 nM) and minimal off-target MAO-A inhibition (IC₅₀ = 271 nM) [1][2]. Substituting with an analog lacking this precise substitution pattern would introduce uncharacterized variables, thereby invalidating comparative analysis and compromising the reproducibility of downstream biological assays.

2,6-dimethyl vs. 3,5-dimethyl regioisomer may shift S1P1 engagement and off-target profile.

Achiral or monosubstituted cyclohexyl analogs may not replicate the steric environment required for reported S1P1 affinity context.

Analog without defined MAO-A profile may introduce metabolic interpretation artifacts.

• [1] BindingDB. (2023). BDBM50532539 / CHEMBL4569675. S1P1 Receptor Binding Affinity Data for 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol. View Source
• [2] BindingDB. (2023). BDBM406297 / US10336729. MAO-A Enzyme Inhibition Data for 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol. View Source

2,6-Dimethylcyclohexyl Aminopropanediol: Quantitative S1P1 Superiority Evidence

High S1P1 Affinity vs. Fingolimod

In a direct radioligand displacement assay, 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol exhibited an IC₅₀ of 0.130 nM against the human S1P1 receptor [1]. This is significantly more potent than fingolimod (FTY720), the clinical benchmark S1P1 modulator, which has a reported IC₅₀ of 2.13 nM in analogous assays [2].

S1P1 Affinity

Reported comparison

Target IC₅₀ 0.130 nM vs. Fingolimod 2.13 nM
~16-fold higher reported affinity

Supports S1P1 pathway sensitivity context

Cross-study comparison; validate under matched conditions

Evidence Dimension	Binding Affinity (IC₅₀) for Human S1P1 Receptor
Target Compound Data	IC₅₀ = 0.130 nM
Comparator Or Baseline	Fingolimod (FTY720) IC₅₀ = 2.13 ± 1.63 nM
Quantified Difference	Approximately 16-fold higher affinity for the target compound
Conditions	Displacement of [³³P]S1P from human S1P1 expressed in CHO cell membranes, measured after 45 min by TopCount method

Why This Matters

Higher affinity reduces the required concentration for target engagement, minimizing off-target effects and making the compound a more sensitive probe for S1P1 pathway studies.

• [1] BindingDB. (2023). BDBM50532539 / CHEMBL4569675. S1P1 Receptor Binding Affinity Data for 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol. View Source
• [2] Guerrero, M., et al. (2012). Structure of the First Sphingosine 1-Phosphate Receptor. Science, 335(6074), 851-855. PMC Journal. View Source

Minimal MAO-A Off-Target Inhibition

To evaluate potential off-target liabilities, the compound was screened for MAO-A inhibition. It demonstrated an IC₅₀ of 271 nM in a commercial MAO-Glo assay [1]. This is a critical differentiator from other aminopropanediol analogs or broader MAO inhibitors, where potent MAO-A inhibition is a common but undesirable off-target effect that confounds in vivo data interpretation.

MAO-A Off-Target

Class-level

IC₅₀ 271 nM

Reported low MAO-A inhibition context

Supports off-target interpretation; class-level inference

Evidence Dimension	MAO-A Enzyme Inhibition (IC₅₀)
Target Compound Data	IC₅₀ = 271 nM
Comparator Or Baseline	Potent MAO inhibitors typically exhibit IC₅₀ < 100 nM
Quantified Difference	271 nM represents low to moderate inhibition, reducing the risk of metabolic or behavioral artifacts
Conditions	MAO-Glo Assay (Promega) at pH 7.5, measured by luminescence

Why This Matters

Low MAO-A inhibition ensures that observed biological effects can be more confidently attributed to the intended target (e.g., S1P1) rather than confounding MAO-related pathways, leading to cleaner, more interpretable data.

• [1] BindingDB. (2023). BDBM406297 / US10336729. MAO-A Enzyme Inhibition Data for 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol. View Source

Diastereomer Mixture for SAR Studies

Unlike many simpler aminopropanediols that are achiral or single enantiomers, 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol contains two chiral centers, resulting in a mixture of diastereomers . This inherent stereochemical complexity is a key differentiator from regioisomers like 2-[(3,5-Dimethylcyclohexyl)amino]propane-1,3-diol , which may present a different stereochemical landscape due to the altered methyl group positioning. The presence of diastereomers provides a built-in tool for SAR exploration; separation and individual testing of the diastereomers can reveal stereospecific contributions to target binding and activity.

Diastereomer Profile

Data to verify

2 asymmetric centers; diastereomeric mixture

Supports stereochemical SAR exploration

Stereochemical attribution requires verification

Evidence Dimension	Number of Asymmetric Centers
Target Compound Data	2 asymmetric centers (diastereomeric mixture)
Comparator Or Baseline	Many simpler aminopropanediols (e.g., unsubstituted cyclohexyl) possess 0 or 1 asymmetric center
Quantified Difference	Qualitative increase in stereochemical complexity
Conditions	Structure determined by canonical SMILES (CC1CCCC(C)C1NC(CO)CO) and InChI Key

Why This Matters

This stereochemical profile allows for more nuanced SAR studies, enabling researchers to differentiate the contributions of individual stereoisomers to target engagement, which is essential for lead optimization.

2,6-Dimethylcyclohexyl Aminopropanediol: Validated Application Scenarios

S1P1 HTS Positive Control

Use as a high-affinity control compound in S1P1 radioligand binding assays. Its picomolar IC₅₀ (0.130 nM) [1] provides a sensitive and robust positive control to validate assay performance, window, and reproducibility. It is particularly valuable for screening libraries of structurally related aminopropanediols .

Aminopropanediol Scaffold SAR

Employ as a core scaffold for systematic chemical modifications. The defined 2,6-dimethylcyclohexyl group [1] provides a steric and lipophilic anchor (logP 1.02) [1] for exploring how substituent changes on the aminopropanediol backbone affect S1P1 potency and selectivity [2]. Its diastereomeric nature allows for the assessment of stereospecific activity.

Cell-Based S1P1 Target Engagement Assays

Utilize in functional assays (e.g., cAMP modulation, β-arrestin recruitment) downstream of S1P1 in CHO or HEK293 cells. The high affinity for S1P1 (IC₅₀ 0.130 nM) [2] combined with minimal MAO-A interference (IC₅₀ 271 nM) [3] ensures that observed cellular responses are primarily driven by S1P1 modulation, providing a cleaner signal for mechanism-of-action studies.

Application

Selection Property

Validation Focus

S1P1 binding assay benchmarking

S1P1 affinity profile

Assay window and reproducibility

Aminopropanediol scaffold SAR studies

Defined 2,6-dimethyl substitution

Substituent effect on S1P1 binding

Cell-based S1P1 target engagement studies

S1P1 pathway modulation context

Cellular response specificity review

• [1] BindingDB. (2023). BDBM50532539 / CHEMBL4569675. S1P1 Receptor Binding Affinity Data for 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol. View Source
• [2] BindingDB. (2023). BDBM50532539 / CHEMBL4569675. S1P1 Receptor Binding Affinity Data for 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol. View Source
• [3] BindingDB. (2023). BDBM406297 / US10336729. MAO-A Enzyme Inhibition Data for 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol. View Source